Cas no 1353977-13-5 (4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride)

• Product Name: 4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
• CAS No: 1353977-13-5
• MF: C₁₄H₂₀ClN₃
• MW: 265.781702041626
• MDL: MFCD21098434
• CID: 2091406
• PubChem ID: 66569595
• Update Time: 2025-05-28

4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
• DB-241413
• 4-(4-Methylamino-piperidin-1-ylmethyl)-benzonitrile hydrochloride
• 4-{[4-(METHYLAMINO)PIPERIDIN-1-YL]METHYL}BENZONITRILE HYDROCHLORIDE
• 4-(4-Methylamino-piperidin-1-ylmethyl)-benzonitrile
• 4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrilehydrochloride
• 1353977-13-5
• G64693
• 4-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride
• AKOS024464145

• MDL： MFCD21098434
• Inchi： 1S/C14H19N3.ClH/c1-16-14-6-8-17(9-7-14)11-13-4-2-12(10-15)3-5-13;/h2-5,14,16H,6-9,11H2,1H3;1H
• InChI Key： YVJVZHMBAIEXGC-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC(C#N)=CC=2)CCC(CC1)NC

Computed Properties

• Exact Mass: 265.1345753g/mol
• Monoisotopic Mass: 265.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride

Research Briefing on 4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride (CAS: 1353977-13-5)

4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride (CAS: 1353977-13-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine and benzonitrile moieties, has been the subject of recent studies due to its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for drug development.

Recent research has focused on the synthesis, characterization, and biological evaluation of 4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for this compound, optimizing yield and purity. The study employed nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) for structural confirmation, ensuring the compound's integrity for subsequent biological assays.

In vitro studies have demonstrated the compound's affinity for specific G protein-coupled receptors (GPCRs) implicated in neurological disorders. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride exhibited nanomolar binding affinity for the serotonin 5-HT_1A receptor, suggesting potential applications in the treatment of anxiety and depression. Further mechanistic studies revealed its role as a partial agonist, which may offer advantages over full agonists in terms of reduced side effects.

Another area of interest is the compound's pharmacokinetic properties. A preclinical study conducted in 2023 evaluated its absorption, distribution, metabolism, and excretion (ADME) profile in rodent models. The results indicated favorable oral bioavailability and brain penetration, supporting its potential as a CNS-active agent. However, challenges such as metabolic stability and potential drug-drug interactions were noted, highlighting the need for further optimization.

Ongoing research is exploring the therapeutic potential of 4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride in neurodegenerative diseases. Preliminary data from a 2024 study presented at the American Chemical Society (ACS) meeting suggested neuroprotective effects in models of Parkinson's disease, possibly through modulation of dopaminergic pathways. These findings, though promising, require validation in larger preclinical and clinical studies.

In conclusion, 4-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride (CAS: 1353977-13-5) represents a versatile scaffold with significant potential in drug discovery. Its demonstrated affinity for key CNS targets, coupled with favorable pharmacokinetic properties, positions it as a promising candidate for further development. Future research should focus on addressing its metabolic challenges and expanding its therapeutic applications through targeted structural modifications and comprehensive clinical evaluations.